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Compound of Interest

Compound Name: EPZ031686

Cat. No.: B10800166

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for
the potent and selective SMYD3 inhibitor, EPZ031686. Adherence to these guidelines is critical
for ensuring personal safety and maintaining a secure laboratory environment. As a potent,
biologically active small molecule, EPZ031686 should be handled with a high degree of
caution, treating it as potentially hazardous.

Personal Protective Equipment (PPE)

A multi-layered approach to Personal Protective Equipment (PPE) is mandatory when handling
EPZ031686 to minimize exposure risk. The following table summarizes the recommended PPE
for various laboratory activities involving this compound.
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Laboratory Activity

Recommended Personal Protective
Equipment

Weighing and Aliquoting (Solid Form)

Respirator: NIOSH-approved N95 or higher-
rated respirator.Gloves: Two pairs of nitrile
gloves (double-gloving).Eye Protection:
Chemical splash goggles.Lab Coat: Disposable
or dedicated non-absorbent lab coat.Ventilation:
Certified chemical fume hood or powder

containment hood.

Solution Preparation and Handling

Gloves: Two pairs of nitrile gloves.Eye
Protection: Chemical splash goggles or a face
shield.Lab Coat: Standard laboratory
coat.Ventilation: Chemical fume hood.

Cell Culture and In Vitro Assays

Gloves: Nitrile gloves.Eye Protection: Safety
glasses with side shields.Lab Coat: Standard
laboratory coat.Containment: Class Il biological

safety cabinet.

Waste Disposal

Gloves: Heavy-duty nitrile or butyl rubber
gloves.Eye Protection: Chemical splash

goggles.Lab Coat: Standard laboratory coat.

Operational and Disposal Plans

A systematic operational plan is crucial for the safe management of EPZ031686.

Receiving and Storage:

 Inspection: Upon receipt, visually inspect the packaging for any signs of damage or leakage.

 Inventory: Log the receipt, quantity, and storage location in the laboratory's chemical

inventory.

o Storage: Store the solid compound at -20°C for up to 3 years. Stock solutions in solvent can

be stored at -80°C for up to 1 year. It is recommended to aliquot the product to avoid

repeated freeze-thaw cycles.
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Handling and Experimental Use:

o Designated Area: Conduct all work with EPZ031686 in a designated and clearly marked
area.

e Fume Hood: All manipulations of the solid compound and concentrated solutions must be
performed in a certified chemical fume hood.

o Decontamination: Use dedicated equipment (spatulas, glassware, etc.). If not possible,
thoroughly decontaminate equipment after use.

e Hygiene: Wash hands thoroughly with soap and water after handling the compound, even if
gloves were worn.

Spill Management:

Evacuation: Evacuate non-essential personnel from the spill area.

Containment: Prevent further leakage or spillage.

Cleanup: For solutions, absorb with an inert, non-combustible material (e.g., diatomite). For
solids, carefully sweep or vacuum, avoiding dust generation.

Ventilation: Ensure adequate ventilation during cleanup.
Disposal Plan:

o Waste Classification: All waste contaminated with EPZ031686, including empty containers,
disposable PPE, and cleaning materials, should be treated as hazardous chemical waste.

o Containment: Collect waste in clearly labeled, sealed containers.

» Disposal Route: Dispose of hazardous waste through a licensed and certified waste disposal
service in accordance with all local, state, and federal regulations. Do not dispose of down
the drain or in general waste.

Experimental Protocols
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Preparation of a 10 mM Stock Solution in DMSO:

e Pre-weigh: In a chemical fume hood, carefully weigh the desired amount of EPZ031686
powder into a sterile, conical tube.

e Solvent Addition: Add the appropriate volume of dimethyl sulfoxide (DMSO) to achieve a 30
mg/mL concentration. Sonication and heating to 60°C are recommended to aid dissolution.

[1]
e Mixing: Vortex the solution until the compound is completely dissolved.

o Storage: Store the stock solution at -80°C in small aliquots to avoid repeated freeze-thaw
cycles.

Preparation of an In Vivo Formulation (1 mg/mL):

This protocol is a general guideline and may require optimization based on specific
experimental needs.

» Start with Stock: Begin with a pre-made stock solution of EPZ031686 in DMSO.

e Sequential Addition: In a sterile tube within a fume hood, add the following solvents
sequentially, ensuring the solution is clear before adding the next solvent:

o

10% DMSO (from stock solution)

40% PEG300

[e]

o

5% Tween 80

45% Saline

[¢]

o Mixing: Gently mix the solution after each addition. Sonication can be used to aid dissolution.

o Use Immediately: It is recommended to prepare and use this formulation immediately.

Visual Guides
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Caption: Workflow for preparing EPZ031686 stock and in vivo solutions.

Handling EPZ031686

Use Engineering Controls

(Fume Hood / BSC) Follow Safe Work Practices

Wear Appropriate PPE
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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EPZ031686]. BenchChem, [2025]. [Online PDF]. Available at:
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handling-epz031686]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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